Cas no 1578264-17-1 (tert-butyl N-(5-iodopyrimidin-2-yl)carbamate)

• Product Name: tert-butyl N-(5-iodopyrimidin-2-yl)carbamate
• CAS No: 1578264-17-1
• MF: C₉H₁₂IN₃O₂
• MW: 321.114953994751
• MDL: MFCD28405364
• CID: 4817396
• PubChem ID: 118992718
• Update Time: 2026-02-27

tert-butyl N-(5-iodopyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-iodopyrimidin-2-yl)carbamate
• tert-butyl N-(5-iodopyrimidin-2-yl)carbamate
• SB58238
• DB-115213
• WS-01839
• tert-Butyl(5-iodopyrimidin-2-yl)carbamate
• EN300-26206691
• 1578264-17-1

• MDL： MFCD28405364
• Inchi： 1S/C9H12IN3O2/c1-9(2,3)15-8(14)13-7-11-4-6(10)5-12-7/h4-5H,1-3H3,(H,11,12,13,14)
• InChI Key： IODZIUFJQHHKNA-UHFFFAOYSA-N
• SMILES： IC1C=NC(=NC=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 320.99742g/mol
• Monoisotopic Mass: 320.99742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.099

Additional information on tert-butyl N-(5-iodopyrimidin-2-yl)carbamate

tert-butyl N-(5-iodopyrimidin-2-yl)carbamate (CAS No. 1578264-17-1): A Comprehensive Overview

The compound tert-butyl N-(5-iodopyrimidin-2-yl)carbamate (CAS No. 1578264-17-1) is a significant molecule in the field of organic chemistry, particularly within the realms of drug discovery and chemical synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in various industries. The structure of tert-butyl N-(5-iodopyrimidin-2-yl)carbamate incorporates a pyrimidine ring, a heterocyclic aromatic compound, which is a key feature in many bioactive molecules. The presence of an iodine atom at the 5-position of the pyrimidine ring adds to its uniqueness and potential for diverse chemical reactivity.

Recent advancements in chemical synthesis have enabled the precise construction of complex molecules like tert-butyl N-(5-iodopyrimidin-2-yl)carbamate. Researchers have employed innovative methodologies, such as palladium-catalyzed cross-coupling reactions, to synthesize this compound efficiently. These methods not only enhance the yield but also ensure high purity, which is critical for its application in pharmaceutical research. The use of iodine as a leaving group in such reactions has been particularly advantageous, facilitating further functionalization and diversification of the molecule.

The structural integrity of tert-butyl N-(5-iodopyrimidin-2-yl)carbamate makes it an intriguing candidate for exploring biological activities. Pyrimidine derivatives are known for their potential as kinase inhibitors, which are essential in targeting various diseases, including cancer and inflammatory disorders. Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain protein kinases, suggesting its potential role in drug development pipelines. Furthermore, the tert-butyl group attached to the carbamate moiety contributes to its lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins.

In terms of chemical stability, tert-butyl N-(5-iodopyrimidin-2-yl)carbamate demonstrates remarkable resilience under standard storage conditions. However, its reactivity can be modulated by altering reaction conditions or incorporating additional functional groups. For instance, substitution reactions at the pyrimidine ring or modifications to the carbamate group can lead to derivatives with enhanced bioavailability or selectivity. These findings underscore the importance of thorough structural optimization in maximizing the therapeutic potential of this compound.

From an environmental perspective, understanding the degradation pathways of tert-butyl N-(5-iodopyrimidin-2-yl)carbamate is crucial for assessing its ecological impact. Recent research has revealed that this compound undergoes hydrolytic cleavage under specific pH conditions, leading to the formation of less complex byproducts. Such insights are vital for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, tert-butyl N-(5-iodopyrimidin-2-yliodocarbamate) (CAS No. 1578264_17_1) stands as a testament to the ingenuity and precision achievable in modern organic chemistry. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a promising lead compound for future therapeutic interventions. As research continues to unravel its full potential, this molecule will undoubtedly play a pivotal role in shaping innovative solutions across various scientific domains.